Indinavir monohydrate
Indinavir monohydrate
Brand Name:
Vulcanchem
CAS No.:
180683-37-8
VCID:
VC0559710
InChI:
InChI=1S/C36H47N5O4.H2O/c1-36(2,3)39-35(45)31-24-40(22-26-12-9-15-37-21-26)16-17-41(31)23-29(42)19-28(18-25-10-5-4-6-11-25)34(44)38-33-30-14-8-7-13-27(30)20-32(33)43;/h4-15,21,28-29,31-33,42-43H,16-20,22-24H2,1-3H3,(H,38,44)(H,39,45);1H2/t28-,29+,31+,32-,33+;/m1./s1
SMILES:
CC(C)(C)NC(=O)C1CN(CCN1CC(CC(CC2=CC=CC=C2)C(=O)NC3C(CC4=CC=CC=C34)O)O)CC5=CN=CC=C5.O
Molecular Formula:
C36H49N5O5
Molecular Weight:
631.8 g/mol
Indinavir monohydrate
CAS No.: 180683-37-8
Inhibitors
VCID: VC0559710
Molecular Formula: C36H49N5O5
Molecular Weight: 631.8 g/mol
CAS No. | 180683-37-8 |
---|---|
Product Name | Indinavir monohydrate |
Molecular Formula | C36H49N5O5 |
Molecular Weight | 631.8 g/mol |
IUPAC Name | (2S)-1-[(2S,4R)-4-benzyl-2-hydroxy-5-[[(1S,2R)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]amino]-5-oxopentyl]-N-tert-butyl-4-(pyridin-3-ylmethyl)piperazine-2-carboxamide;hydrate |
Standard InChI | InChI=1S/C36H47N5O4.H2O/c1-36(2,3)39-35(45)31-24-40(22-26-12-9-15-37-21-26)16-17-41(31)23-29(42)19-28(18-25-10-5-4-6-11-25)34(44)38-33-30-14-8-7-13-27(30)20-32(33)43;/h4-15,21,28-29,31-33,42-43H,16-20,22-24H2,1-3H3,(H,38,44)(H,39,45);1H2/t28-,29+,31+,32-,33+;/m1./s1 |
Standard InChIKey | XTYSXGHMTNTKFH-BDEHJDMKSA-N |
SMILES | CC(C)(C)NC(=O)C1CN(CCN1CC(CC(CC2=CC=CC=C2)C(=O)NC3C(CC4=CC=CC=C34)O)O)CC5=CN=CC=C5.O |
Related CAS | 150378-17-9 |
Synonyms | Crixivan; Indinavir; Indinavir Sulfate; Indinavir, Sulfate (1:1); L 735 524; L 735,524; L-735 524; L-735,524; L735 524; L735,524; MK 639; MK-639; MK639; Sulfate, Indinavir |
PubChem Compound | 5484730 |
Last Modified | Nov 11 2021 |
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